Cas no 2034425-00-6 (2-(2-chlorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone)

• Product Name: 2-(2-chlorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone
• CAS No: 2034425-00-6
• MF: C₁₉H₁₇ClN₄O
• MW: 352.817482709885
• CID: 5376607
• Update Time: 2025-10-21

2-(2-chlorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone

• Inchi： 1S/C19H17ClN4O/c20-17-9-5-4-8-16(17)19(25)13-23-10-15(11-23)24-12-18(21-22-24)14-6-2-1-3-7-14/h1-9,12,15H,10-11,13H2
• InChI Key： DNTAPRKOLDMRPQ-UHFFFAOYSA-N
• SMILES： C(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)C(=O)C1=CC=CC=C1Cl

Additional information on 2-(2-chlorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone

2-(2-Chlorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone: A Comprehensive Overview

The compound 2-(2-chlorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone, identified by the CAS number 2034425-00-6, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in drug design, materials science, and advanced chemical synthesis. Recent studies have highlighted its role in enhancing the efficacy of pharmaceutical agents and its ability to act as a versatile building block in complex molecular architectures.

The molecular structure of this compound is characterized by a ketone group, a chlorophenyl moiety, and a triazole ring fused with an azetidine ring. These structural elements contribute to its stability, reactivity, and selectivity in chemical reactions. The presence of the triazole ring, in particular, has been linked to enhanced bioavailability and reduced toxicity in preclinical studies, making it a promising candidate for drug development.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed innovative methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These advancements have not only improved the yield but also minimized the environmental impact of manufacturing processes. Furthermore, computational chemistry techniques, including molecular docking and quantum mechanical simulations, have provided deeper insights into the compound's electronic structure and interaction patterns with biological targets.

In terms of applications, this compound has shown potential in the development of anticancer agents. Its ability to inhibit specific enzymes involved in tumor progression has been validated in vitro and in vivo models. Additionally, it has demonstrated anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases. The integration of this compound into drug delivery systems has also been explored, with promising results in improving therapeutic outcomes.

Another area of interest is its role as a precursor in the synthesis of advanced materials. Researchers have utilized this compound to create self-healing polymers and stimuli-responsive materials. Its ability to undergo reversible chemical transformations under specific conditions has opened new avenues for smart material design.

The environmental impact of this compound has also been a subject of scrutiny. Studies have shown that it exhibits low toxicity to aquatic organisms and degrades efficiently under aerobic conditions. These findings are crucial for ensuring its safe use in industrial and medical applications.

In conclusion, 2-(2-chlorophenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]ethanone (CAS No: 2034425-00-6) represents a significant advancement in modern chemistry. Its versatile structure, coupled with cutting-edge research findings, positions it as a key player in diverse scientific domains. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to both academic research and industrial innovation.